1-(Iodomethyl)-3,5-dinitrobenzene
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Description
1-(Iodomethyl)-3,5-dinitrobenzene is a halogenated aromatic compound featuring a benzene ring substituted with two nitro groups (-NO₂) at the 3- and 5-positions and an iodomethyl (-CH₂I) group at the 1-position. The iodomethyl group introduces unique steric and electronic effects compared to other halogen or alkyl substituents, influencing molecular interactions and applications in materials science or medicinal chemistry .
Properties
CAS No. |
192137-08-9 |
|---|---|
Molecular Formula |
C7H5IN2O4 |
Molecular Weight |
308.03 g/mol |
IUPAC Name |
1-(iodomethyl)-3,5-dinitrobenzene |
InChI |
InChI=1S/C7H5IN2O4/c8-4-5-1-6(9(11)12)3-7(2-5)10(13)14/h1-3H,4H2 |
InChI Key |
IMINZNDLTTVURA-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C=C(C=C1[N+](=O)[O-])[N+](=O)[O-])CI |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Related Compounds
Molecular Structure and Physical Properties
Key Observations :
- Steric Effects : The iodomethyl group (-CH₂I) in the target compound likely increases steric hindrance compared to the smaller iodine atom in 1-iodo-3,5-dinitrobenzene. This may reduce crystallization efficiency or alter packing in co-crystals .
- Electronic Effects: The electron-withdrawing nitro groups (-NO₂) dominate the electronic profile, but the -CH₂I substituent may slightly modulate the ring’s electron density compared to -I or -CH₃ groups .
Chemical Reactivity and Interactions
Halogen Bonding Potential
- 1-(Iodoethynyl)-3,5-dinitrobenzene: Forms strong halogen bonds (N···I interactions) with PrmF (a pyrimidine derivative), as evidenced by N···I distances of 2.79–2.83 Å and near-linear angles (~177°). This highlights the iodine atom’s role as a potent halogen bond donor .
- 1-(Iodomethyl)-3,5-dinitrobenzene : The -CH₂I group may exhibit weaker halogen bonding due to reduced iodine accessibility compared to directly bonded iodine. However, the methylene spacer could enable flexible interactions in supramolecular assemblies.
Stability and Degradation
- 3,5-Dinitrobenzene Derivatives: Compounds like 1,3-dinitrobenzene and 3,5-dinitroaniline are resistant to hydrolysis and photodegradation, with biodegradation rates dependent on microbial activity.
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